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Compound of Interest

Compound Name: 5,6-Dichloroindole

Cat. No.: B058420

This document provides core physicochemical data for 5,6-dichloroindole, a halogenated
derivative of indole. The information presented is intended for researchers, scientists, and
professionals involved in drug development and chemical synthesis.

Core Molecular Data

The fundamental molecular properties of 5,6-dichloroindole have been determined through
computational methods and are summarized below. These values are foundational for
experimental design, analytical method development, and interpretation of biological activity.

Data Presentation

The chemical formula and molecular weight are presented in the table below for quick

reference.
Property Value
Chemical Formula CsHsCI2N[1][2]
Molecular Weight 186.04 g/mol [1][3]
Synonyms 5,6-Dichloro-1H-indole[1][2]
CAS Number 121859-57-2[1][2]
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Experimental Protocols and Data Derivation

Determination of Molecular Formula and Weight:

The molecular formula, CsHsCIz2N, is an empirical representation of the atomic composition of
the 5,6-dichloroindole molecule.[1][2]

The molecular weight (molar mass) is a calculated value derived from the molecular formula
using standard atomic weights of the constituent elements (Carbon, Hydrogen, Chlorine,
Nitrogen). The value of 186.04 g/mol is a computed property.[1][2][3] Such calculations are
standard practice in chemistry and are foundational for stoichiometric calculations in
experimental protocols. While mass spectrometry is the definitive experimental method to
confirm this value, the computed weight is highly accurate for most laboratory applications.

Visualization of Data Relationships

The following diagram illustrates the logical connection between the chemical compound and
its core identifiers.
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Caption: Logical flow from compound name to its formula and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 121859-57-2 | 5,6-Dichloroindole - Synblock [synblock.com]

2. 5,6-Dichloro-1H-indole | CBH5CI2N | CID 10487776 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 5,6-Dichloro-1H-indole | 121859-57-2 [sigmaaldrich.com]

To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 5,6-
Dichloroindole]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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